(1-(cyclopropylsulfonyl)azetidin-3-yl)(2,3-dihydro-1H-benzo[d]imidazo[1,2-a]imidazol-1-yl)methanone

• IUPAC Name: (1-cyclopropylsulfonylazetidin-3-yl)-(1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl)methanone
• InChI: InChI=1S/C16H18N4O3S/c21-15(11-9-18(10-11)24(22,23)12-5-6-12)20-8-7-19-14-4-2-1-3-13(14)17-16(19)20/h1-4,11-12H,5-10H2
• InChI Key: DGMKIQSJZNDVDD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=O)(=O)N2CC(C2)C(=O)N3CCN4C3=NC5=CC=CC=C54
• Molecular Formula: C16H18N4O3S
• Molecular Weight: 346.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Molecular Structure Analysis

Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Facile Synthesis of Heterocyclic Compounds

Research demonstrates the synthesis of novel heterocyclic compounds involving components similar to the query compound. For instance, studies on the synthesis of thieno[2,3-b]-thiophene derivatives and imidazole derivatives including β-lactam rings indicate the ongoing exploration of new synthetic routes for complex molecules. These synthetic methodologies could potentially be applied to the synthesis of the query compound, contributing to areas like material science, catalysis, and the development of new therapeutic agents (Mabkhot et al., 2010) (Askar et al., 2016).

Organocatalysis and Green Chemistry

Studies on organocatalysis by aprotic imidazolium zwitterions for regioselective ring-opening of aziridines highlight the importance of green chemistry in synthesizing complex molecules. Such research indicates the potential for environmentally friendly synthesis routes that could involve or be applied to the synthesis of compounds like the one , emphasizing sustainability in chemical synthesis (Ghosal et al., 2016).

Antitumor and Antiproliferative Activity

Research on new conjugates as tubulin polymerization inhibitors with significant cytotoxicity against human cancer cell lines demonstrates the potential therapeutic applications of complex heterocyclic compounds. Such studies could relate to the application of the query compound in medical research, particularly in the development of new anticancer drugs (Mullagiri et al., 2018).

Novel Catalysts for Chemical Synthesis

The design and application of novel ionic liquids and heterogeneous catalysts for the synthesis of substituted imidazoles and pyrazoles highlight innovative approaches in catalyst development. Such research indicates the broader application of complex molecules in catalysis and synthetic chemistry, potentially extending to the synthesis and manipulation of compounds similar to the query molecule (Zolfigol et al., 2013) (Moosavi‐Zare et al., 2013).

Future Directions

The future directions in the field of imidazole research involve the development of new drugs that overcome the problems of antimicrobial resistance.